Cas no 27864-01-3 (Benzoic acid, 4-chloro-2,3-dihydroxy-)

• Product Name: Benzoic acid, 4-chloro-2,3-dihydroxy-
• CAS No: 27864-01-3
• MF: C₇H₅ClO₄
• MW: 188.56520152092
• CID: 1432784
• PubChem ID: 70388663
• Update Time: 2025-04-24

Benzoic acid, 4-chloro-2,3-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-2,3-dihydroxy-
• 4-Chloro-2,3-dihydroxybenzoicacid
• 27864-01-3
• chloro-dihydroxybenzoic acid
• EN300-7433800
• CBA86401
• 4-Chloro-2,3-dihydroxybenzoic acid
• DB-426372
• SCHEMBL10533170

• Inchi： 1S/C7H5ClO4/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2,9-10H,(H,11,12)
• InChI Key： CHFPLDURVJAORT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1O)O

Computed Properties

• Exact Mass: 187.98765
• Monoisotopic Mass: 187.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• PSA: 77.76

Additional information on Benzoic acid, 4-chloro-2,3-dihydroxy-

Comprehensive Guide to Benzoic acid, 4-chloro-2,3-dihydroxy- (CAS No. 27864-01-3): Properties, Applications, and Market Insights

Benzoic acid, 4-chloro-2,3-dihydroxy- (CAS No. 27864-01-3) is a chlorinated dihydroxybenzoic acid derivative that has garnered significant attention in the chemical and pharmaceutical industries. This compound, often referred to as 4-chloro-2,3-dihydroxybenzoic acid, is a versatile intermediate with a wide range of applications. Its unique chemical structure, characterized by a chloro group at the 4-position and hydroxyl groups at the 2- and 3-positions, makes it a valuable building block in organic synthesis.

The growing interest in Benzoic acid, 4-chloro-2,3-dihydroxy- is driven by its potential in green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly methods to produce this compound, aligning with global trends toward reducing environmental impact. Questions like "How is 4-chloro-2,3-dihydroxybenzoic acid synthesized sustainably?" or "What are the industrial uses of chlorinated benzoic acid derivatives?" are frequently searched, reflecting the demand for innovative and sustainable solutions.

From a chemical perspective, Benzoic acid, 4-chloro-2,3-dihydroxy- exhibits interesting properties. It is a white to off-white crystalline powder with moderate solubility in water and organic solvents. The presence of both hydroxyl and carboxyl groups allows it to participate in various chemical reactions, including esterification, etherification, and chelation. These properties make it a valuable precursor in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

In the pharmaceutical sector, 4-chloro-2,3-dihydroxybenzoic acid is often utilized as an intermediate in the production of active pharmaceutical ingredients (APIs). Its structural features enable the development of compounds with potential antioxidant, anti-inflammatory, and antimicrobial properties. Recent studies have also explored its role in drug delivery systems, particularly in enhancing the bioavailability of poorly soluble drugs.

The agrochemical industry also benefits from the applications of Benzoic acid, 4-chloro-2,3-dihydroxy-. It serves as a key intermediate in the synthesis of herbicides and fungicides. With the increasing demand for crop protection solutions, this compound has gained prominence in research focused on developing safer and more effective agrochemicals. Searches like "Role of chlorinated benzoic acids in agriculture" highlight the industry's interest in this area.

Market trends indicate a steady growth in the demand for Benzoic acid, 4-chloro-2,3-dihydroxy-, particularly in regions with thriving pharmaceutical and agrochemical sectors. Manufacturers are investing in advanced production technologies to meet the rising demand while adhering to stringent regulatory standards. The compound's compatibility with green chemistry principles further enhances its market appeal, as industries prioritize sustainability.

For researchers and industry professionals, understanding the safety and handling of 4-chloro-2,3-dihydroxybenzoic acid is crucial. While it is not classified as a hazardous substance, proper storage and handling protocols should be followed to ensure workplace safety. Common queries such as "Is Benzoic acid, 4-chloro-2,3-dihydroxy- toxic?" or "What are the storage conditions for chlorinated dihydroxybenzoic acid?" reflect the need for clear safety guidelines.

In conclusion, Benzoic acid, 4-chloro-2,3-dihydroxy- (CAS No. 27864-01-3) is a multifaceted compound with significant industrial relevance. Its applications span pharmaceuticals, agrochemicals, and specialty chemicals, driven by its unique chemical properties and compatibility with sustainable practices. As research continues to uncover new uses and synthesis methods, this compound is poised to play an even greater role in advancing green chemistry and innovative chemical solutions.